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CAS No.: 23522-05-6

Cat. No.: B15931376

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Gracilin A, a norditerpenoid isolated from the marine sponge Spongionella gracilis, has

emerged as a molecule of significant interest in biomedical research. Its diverse biological

activities, including potent anti-inflammatory, neuroprotective, and anticancer properties, have

prompted extensive investigation into its molecular mechanisms of action. This technical guide

provides a comprehensive overview of the known molecular targets of Gracilin A, presenting

quantitative data, detailed experimental methodologies, and visual representations of the

signaling pathways it modulates.

Quantitative Data on Molecular Targets
Gracilin A and its derivatives have been shown to interact with several key cellular proteins.

The following table summarizes the available quantitative data for these interactions.
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Target
Protein

Compound Activity Value
Cell
Line/Syste
m

Reference

Cyclophilin A

(CypA)
Gracilin A IC50 0.27 µM In vitro [1]

Cyclophilin D

(CypD)
Gracilin A IC50 0.26 µM In vitro [1]

Interleukin-2

(IL-2)

Inhibition

Derivative

29a
IC50 0.12 µM

Cellular

assay
[2]

Interleukin-2

(IL-2)

Inhibition

Derivative

23a
IC50 0.15 µM

Cellular

assay
[2]

Note: IC50 values for the primary target, V-ATPase, are not readily available in the reviewed

literature.

Primary Molecular Target: Vacuolar-Type H+-ATPase
(V-ATPase)
The most well-characterized molecular target of Gracilin A is the Vacuolar-type H+-ATPase (V-

ATPase), a multi-subunit proton pump essential for the acidification of intracellular organelles

such as lysosomes and endosomes.

Mechanism of Inhibition
Gracilin A acts as a potent and specific inhibitor of V-ATPase. While the precise binding site is

still under investigation, it is understood that this interaction disrupts the proton-translocating

activity of the V0 domain of the enzyme complex. This inhibition leads to an increase in the pH

of acidic organelles, impairing their function.

Signaling Pathways Modulated by Gracilin A
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Gracilin A exerts its pleiotropic effects by modulating several critical signaling pathways,

primarily as a consequence of V-ATPase inhibition and its interactions with other cellular

targets.

mTOR Signaling Pathway
Gracilin A has been shown to be a significant inhibitor of the mTOR signaling pathway, a

central regulator of cell growth, proliferation, and autophagy. The inhibitory effect of Gracilin A

on mTOR is mediated through the modulation of the PI3K/Akt and AMPK signaling pathways.

[3][4][5] Specifically, Gracilin A has been observed to:

Inhibit the PI3K/Akt Pathway: By downregulating the phosphorylation of PI3K and Akt,

Gracilin A suppresses a key upstream activation signal for mTOR.[3][4]

Activate the AMPK Pathway: Gracilin A promotes the phosphorylation of AMPK, which in

turn inhibits mTOR activity.[3][4]

This dual action leads to the downstream induction of autophagy, a cellular process of

degradation and recycling, which contributes to the anticancer effects of Gracilin A.[3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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